1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one

• IUPAC Name: 1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one
• InChI: InChI=1S/C15H23NO3S2/c1-11(2)10-21(18,19)13-8-16(9-13)15(17)5-4-14-12(3)6-7-20-14/h6-7,11,13H,4-5,8-10H2,1-3H3
• InChI Key: BIICFIBVNVTMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CC(C2)S(=O)(=O)CC(C)C
• Molecular Formula: C15H23NO3S2
• Molecular Weight: 329.5 g/mol

Description

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one, also known as IBMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. IBMP is a synthetic compound that belongs to the class of azetidine-2-carboxylic acid derivatives.

Scientific Research Applications

Synthesis and Evaluation of Azetidine Derivatives

• Enantioselective Synthesis : Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol showcases a practical approach to azetidine derivatives, demonstrating high enantioselectivity in catalytic asymmetric addition of organozinc reagents to aldehydes. This illustrates the potential of azetidine-based compounds for asymmetric synthesis, contributing to the development of enantiomerically enriched products (Wang et al., 2008).

• Microwave-Assisted Synthesis : The rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, under microwave irradiation, highlights a methodological advancement in heterocycle synthesis. This approach not only expedites the synthesis process but also has implications for the pharmacological evaluation of these compounds (Mistry & Desai, 2006).

• Antifungal and Antibacterial Activities : Azetidin-2-ones have been studied for their antifungal and antibacterial activities, underscoring the biomedical relevance of azetidine derivatives. These findings suggest that compounds like 1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one may have potential applications in developing new antimicrobial agents (Cierpucha et al., 2007).

• Ring-Opening Polymerization : The use of azetidine end groups in self-curable systems for aqueous-based polyurethane dispersions via ring-opening reactions demonstrates the utility of azetidine-containing compounds in materials science. This application could be explored for the development of new polymeric materials with self-healing properties (Wang et al., 2006).

• Synthesis of β-Lactams : Azetidine derivatives are pivotal intermediates in the synthesis of β-lactams, a class of compounds with significant pharmaceutical applications, especially as antibiotics. Research on the asymmetric induction in radical cyclization leading to β-lactams further exemplifies the importance of azetidine derivatives in medicinal chemistry (Ishibashi et al., 1994).